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Compound of Interest

Compound Name: Tribromoacetaldehyde

Cat. No.: B085889 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of hazardous chemicals is paramount. This guide provides essential, step-by-step

procedures for the proper management of tribromoacetaldehyde (also known as Bromal), a

toxic and corrosive organic compound. Adherence to these guidelines is critical for laboratory

safety and environmental protection.

Immediate Safety and Handling Protocols
Tribromoacetaldehyde is classified as a hazardous substance, being toxic if swallowed, fatal

in contact with skin, and causing severe skin burns and eye damage[1][2][3]. Therefore,

stringent safety measures must be implemented during its handling and storage.

Personal Protective Equipment (PPE): A comprehensive suite of PPE is required when working

with tribromoacetaldehyde to prevent exposure. This includes:

Eye and Face Protection: Tightly fitting safety goggles and a face shield (minimum 8-inch)

are mandatory[1][4].

Hand Protection: Handle with chemical-resistant gloves that have been inspected prior to

use. Use proper glove removal technique to avoid skin contact[1][4].

Body Protection: A complete chemical-resistant suit is necessary to protect against skin

contact[4].
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Respiratory Protection: In case of insufficient ventilation, use a full-face respirator with

appropriate cartridges (e.g., type ABEK EN 14387) or a supplied-air respirator[4].

Storage: Proper storage is crucial to prevent accidents and degradation of the chemical.

Store in a cool, dry, and well-ventilated area[1][5].

The recommended storage temperature is between 2-8°C[1][4][6].

Keep containers tightly closed and sealed, and store them upright to prevent leakage[1][4].

Store under an inert gas[1][4].

Keep away from sources of ignition as it is a combustible material[1][6].

First Aid Measures: In case of accidental exposure, immediate action is critical.

If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration and consult

a physician[1].

In Case of Skin Contact: Immediately remove all contaminated clothing. Wash off with soap

and plenty of water and take the victim to a hospital[1].

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician[1].

If Swallowed: Do NOT induce vomiting. Rinse mouth with water and consult a physician.

Never give anything by mouth to an unconscious person[1].

Quantitative Hazard and Safety Data
The following table summarizes key quantitative data for tribromoacetaldehyde, providing a

quick reference for its physical and hazardous properties.
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Property Value Source(s)

Boiling Point 174 °C [5][6][7]

Density 2.665 g/mL at 25 °C [5][6][7]

Flash Point 65 °C (149 °F) - closed cup [6]

Storage Temperature 2-8°C [1][4][6]

Oral LD50 (mouse) 25 mg/kg [3]

Oral LD50 (rat) 100 mg/kg [3]

Skin LD50 (guinea pig) 10 µL/kg [3]

Step-by-Step Disposal Procedures
The primary recommended method for the disposal of tribromoacetaldehyde is incineration. It

is crucial to engage a licensed professional waste disposal service for this purpose.

Experimental Protocol for Waste Neutralization (Hypothetical): Note: The following is a

generalized protocol for the neutralization of an aldehyde. This should be performed by trained

personnel with appropriate safety measures in place. The primary recommended disposal

method remains incineration by a licensed facility.

Preparation: Work in a certified chemical fume hood. Ensure all necessary PPE is worn.

Have spill control materials readily available.

Dilution: Slowly add the tribromoacetaldehyde waste to a large volume of cold water with

stirring to dissipate heat.

Neutralization: A suitable neutralizing agent, such as sodium bisulfite, can be slowly added to

the diluted solution to form an adduct. The reaction progress should be monitored.

Verification: Test the pH of the resulting solution to ensure it is neutral.

Final Disposal: The neutralized solution may still require disposal as hazardous waste, in

accordance with local regulations. Consult your institution's environmental health and safety

(EHS) office for specific guidance.
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Logical Workflow for Tribromoacetaldehyde
Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of tribromoacetaldehyde.
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Tribromoacetaldehyde Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085889?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

